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Compound of Interest

Compound Name: C14 Ceramide

Cat. No.: B1630621 Get Quote

C14 Ceramide Technical Support Center
This guide provides researchers, scientists, and drug development professionals with

comprehensive troubleshooting strategies and frequently asked questions regarding the

solubility of C14 Ceramide in aqueous buffers.

Frequently Asked Questions (FAQs)
Q1: What is C14 Ceramide?

A1: C14 Ceramide, also known by its chemical name N-myristoyl-D-erythro-sphingosine, is a

bioactive lipid molecule belonging to the ceramide family.[1][2] It consists of a D-erythro-

sphingosine base N-acylated with a 14-carbon fatty acid (myristic acid).[2] In cellular biology, it

acts as a critical second messenger involved in diverse processes, including the regulation of

apoptosis (programmed cell death), ER stress, necroptosis, and inflammation.[3][4] It is

endogenously generated by ceramide synthase 6 (CerS6).

Q2: Why is C14 Ceramide difficult to dissolve in aqueous buffers?

A2: C14 Ceramide's poor solubility in water-based solutions stems from its chemical structure.

The molecule possesses a long hydrocarbon chain (from both the sphingosine base and the

C14 fatty acid), making it highly hydrophobic and lipophilic. This nonpolar nature causes it to

aggregate and precipitate in polar solvents like aqueous buffers. Its calculated XLogP3 value, a

measure of lipophilicity, is 11.8, indicating very low water solubility.
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Q3: What are the recommended organic solvents for making a C14 Ceramide stock solution?

A3: To create a concentrated stock solution, C14 Ceramide should first be dissolved in an

organic solvent. Common choices for ceramides include ethanol, dimethyl sulfoxide (DMSO),

and dimethylformamide (DMF). For C14 Ceramide specifically, a solubility of 0.15 mg/mL in

DMF has been reported. For similar long-chain ceramides, solubilities of approximately 3 mg/ml

in ethanol have been noted. It is crucial to purge the solvent with an inert gas to prevent

oxidation.

Q4: Can I dissolve C14 Ceramide directly in my aqueous buffer?

A4: Directly dissolving crystalline C14 Ceramide in aqueous buffers is generally not

recommended due to its high hydrophobicity, which will likely result in poor dissolution and

precipitation. The standard procedure involves first creating a stock solution in an organic

solvent and then diluting it into the aqueous buffer.

Quantitative Solubility Data for Ceramides
The following table summarizes solubility data for C14 Ceramide and other related ceramides

to provide a comparative reference. Note that solubility can be batch-dependent and these

values should be used as a guide.

Ceramide Type Solvent Reported Solubility

C14 Ceramide DMF 0.15 mg/mL

C2 Ceramide PBS (pH 7.2) ~50 µg/mL

C2 Ceramide Ethanol ~33 mg/mL

C2 Ceramide DMSO ~20 mg/mL

C6 Ceramide Ethanol / DMSO ~20 mg/mL

C6 Ceramide 1:1 Ethanol:PBS (pH 7.2) ~0.5 mg/mL

C24:1 Ceramide PBS (pH 7.2) <20 µg/mL

C24:1 Ceramide Ethanol ~3 mg/mL

C24:1 Ceramide 1:1 Ethanol:PBS (pH 7.2) ~0.5 mg/mL
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Data compiled from vendor datasheets.

Experimental Protocol: Preparing a C14 Ceramide
Working Solution
This protocol provides a generalized method for preparing a working solution of C14 Ceramide
in an aqueous buffer for cell culture or other experiments.

Materials:

C14 Ceramide (crystalline solid)

Anhydrous Ethanol or DMSO

Sterile aqueous buffer (e.g., PBS, cell culture medium)

Inert gas (Nitrogen or Argon)

Sterile microcentrifuge tubes or glass vials

Procedure:

Prepare the Stock Solution: a. Weigh the desired amount of C14 Ceramide solid in a sterile

vial. b. Add the appropriate volume of organic solvent (e.g., ethanol) to achieve a high-

concentration stock (e.g., 1-5 mg/mL). c. Purge the vial with an inert gas, cap it tightly, and

vortex vigorously until the solid is completely dissolved. Gentle warming in a water bath

(37°C) may aid dissolution. d. Store the stock solution at -20°C.

Prepare the Working Solution: a. Warm the stock solution to room temperature before use. b.

In a separate sterile tube, add the desired volume of your pre-warmed aqueous buffer. c.

While vortexing the aqueous buffer, add the required volume of the C14 Ceramide stock

solution drop-by-drop. This rapid mixing helps prevent immediate precipitation. d. The final

concentration of the organic solvent in the aqueous buffer should be kept to a minimum

(ideally <0.5%) to avoid solvent-induced cellular toxicity.

Final Preparation: a. Use the freshly prepared working solution immediately for your

experiments. b. Aqueous solutions of ceramides are often not stable and should not be
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stored for more than a day. If the solution appears cloudy or contains precipitate, see the

troubleshooting guide below.

Troubleshooting Guide
This section addresses the common issue of C14 Ceramide precipitation in aqueous buffers.

Issue: My C14 Ceramide solution is cloudy or has precipitated.

Precipitation occurs when the concentration of the hydrophobic ceramide exceeds its solubility

limit in the aqueous environment. The workflow below outlines potential solutions.
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Precipitation Observed
in Aqueous Buffer

Re-evaluate Dilution Method Modify Buffer Composition Use Physical Solubilization

Decrease Final Concentration Add Stock to Vortexing Buffer Increase Organic Solvent Ratio
(e.g., 1:1 Ethanol:PBS)

Add a Detergent
(e.g., Triton X-100, CHAPS)

Add a Carrier Protein
(e.g., fatty acid-free BSA) Bath Sonicate the Solution Briefly Warm to 37°C

Clear Solution Achieved
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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